Cas no 535-86-4 (3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one)
535-86-4 structure
Product Name:3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
- 3-methyl-5-propan-2-ylcyclohex-2-en-1-one
- 5-Isopropyl-3-methyl-2-cyclohexen-1-one
- 2-Cyclohexen-1-one, 3-methyl-5-(1-methylethyl)-
- AC1L5C80
- AC1Q6CKE
- AGN-PC-00POV3
- Hexeton
- Hexetone
- Homocamfin
- m-Menth-6-en-5-one
- SureCN287771
- NSC 10129
- 5-isopropyl-3-methyl-cyclohex-2-en-1-one
- DTXSID501023858
- 1PTJ9TO8ZZ
- XHJJEWBMBSQVCJ-UHFFFAOYSA-N
- m-Menth-6-en-5-one, (+/-)-
- UNII-1PTJ9TO8ZZ
- 3-Methyl-5-propan-2-yl-cyclohex-2-en-1-one
- SCHEMBL287771
- Q27252728
- NSC-10129
- 535-86-4
- NSC10129
- 3-Methyl-5-isopropylcyclohex-2-en-1-one
- 28587-71-5
- CHEBI:134777
- DS-004916
- HOMOCAMFIN [MI]
-
- Inchi： 1S/C10H16O/c1-7(2)9-4-8(3)5-10(11)6-9/h5,7,9H,4,6H2,1-3H3
- InChI Key： XHJJEWBMBSQVCJ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)CC(C1)C(C)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.915
- Boiling Point: bp18 127-128°; bp16 124-126°; bp15 120-122°; bp11.5 113-116°; bp9 108-110°
- Flash Point: 90.9°C
- Refractive Index: 1.464
- PSA: 17.07
- LogP: 2.56780
3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
535-86-4 (3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one) Related Products
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